Cas no 208772-46-7 (3-Formyl-1H-indole-4-carboxylic acid)

• Product Name: 3-Formyl-1H-indole-4-carboxylic acid
• CAS No: 208772-46-7
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD09864030
• CID: 1039329
• PubChem ID: 21901393
• Update Time: 2025-04-20

3-Formyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-1H-indole-4-carboxylic acid
• 3-formylindole-4-carboxylic acid
• BB_NC-2056
• F15917
• Z1198235077
• NCGC00342940-01
• MFCD09864030
• SCHEMBL5002752
• CS-0211475
• EN300-317588
• 1H-Indole-4-carboxylic acid, 3-formyl-
• AB01334826-02
• A879367
• AKOS005135834
• 3-Formyl-1H-indole-4-carboxylic acid, AldrichCPR
• 208772-46-7
• DB-252491
• BBL012845
• DTXSID50619762
• ALBB-034004
• STK788317
• SY211519
• VS-03553
• 3-Formyl-1H-indole-4-carboxylicacid
• DTXCID00570516

• MDL： MFCD09864030
• Inchi： 1S/C10H7NO3/c12-5-6-4-11-8-3-1-2-7(9(6)8)10(13)14/h1-5,11H,(H,13,14)
• InChI Key： GLURRHBQBOQINO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C(C=O)=CN2)=O

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 496.9±25.0 °C at 760 mmHg
• Flash Point: 254.3±23.2 °C
• PSA: 70.16000
• LogP: 1.67860
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Formyl-1H-indole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids